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Compound of Interest

Compound Name: Bryonolol

Cat. No.: B3036659 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Our comprehensive search for scientific literature and clinical data regarding "Bryonolol" has

yielded limited information. At present, there is a notable absence of published long-term

studies, detailed dosage guidelines, and extensive safety profiles necessary to construct a

complete technical support resource.

The available information identifies Bryonolol as a triterpenoid compound isolated from natural

sources such as the seeds of Trichosanthes kirilowii Maxim.[1] Its chemical formula is

C30H50O2.[2] Some studies on related compounds, like Bryonolic acid, suggest potential anti-

allergic and anti-inflammatory properties.[3] However, specific data on Bryonolol's mechanism

of action, pharmacokinetics, and toxicology in the context of long-term administration are not

available in the public domain.

Due to this lack of foundational data, we are unable to provide detailed troubleshooting guides,

frequently asked questions, or established experimental protocols for refining Bryonolol
dosage in long-term studies. The creation of quantitative data tables and visualizations of

signaling pathways or experimental workflows would be speculative and not based on validated

scientific findings.

We advise researchers to proceed with caution and to conduct thorough preliminary in vitro and

in vivo studies to establish the basic pharmacological and toxicological profile of Bryonolol
before embarking on long-term dosage refinement studies.
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We will continue to monitor the scientific literature for new information on Bryonolol and will

update this resource as more data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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